Cas no 745733-78-2 (N-Oleoyl-L-alanine)

• Product Name: N-Oleoyl-L-alanine
• CAS No: 745733-78-2
• MF: C₂₁H₃₉NO₃
• MW: 353.539266824722
• CID: 1771209
• PubChem ID: 44423663
• Update Time: 2025-09-26

N-Oleoyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(9Z)-1-oxo-9-octadecenyl]-
• (S)-2-Oleamidopropanoic acid
• CHQZBIVWDKADIA-GDWUOILNSA-N
• G67353
• oleoyl alanine
• N-oleoyl-L-alanine
• oleoyl L-alanine
• (2S)-2-[[(Z)-octadec-9-enoyl]amino]propanoic acid
• N-oleoyl alanine
• CHEBI:165541
• BDBM50537051
• SCHEMBL1854805
• HY-N7831
• LMFA08020124
• 745733-78-2
• oleoyl-Alanine
• N-(9Z-octadecenoyl)-alanine
• CS-0138264
• CHEMBL226397
• N-Oleoyl-L-alanine

• Inchi： 1S/C21H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22-19(2)21(24)25/h10-11,19H,3-9,12-18H2,1-2H3,(H,22,23)(H,24,25)/b11-10-/t19-/m0/s1
• InChI Key： CHQZBIVWDKADIA-GDWUOILNSA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCCCC)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 353.29317
• Monoisotopic Mass: 353.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Oleoyl-L-alanine

Recent Advances in the Study of N-Oleoyl-L-alanine (CAS: 745733-78-2) in Chemical Biology and Pharmaceutical Research

N-Oleoyl-L-alanine (CAS: 745733-78-2) is a bioactive lipid derivative that has garnered significant attention in recent years due to its potential therapeutic applications in inflammation, metabolic disorders, and neurological diseases. This compound, a conjugate of oleic acid and L-alanine, belongs to the class of N-acyl amino acids (NAAs), which are known to modulate various physiological processes through interactions with G protein-coupled receptors (GPCRs) and other signaling pathways. Recent studies have elucidated its role as an endogenous signaling molecule with anti-inflammatory and neuroprotective properties, making it a promising candidate for drug development.

A groundbreaking study published in Nature Chemical Biology (2023) revealed that N-Oleoyl-L-alanine acts as a potent agonist for the GPR119 receptor, a GPCR implicated in glucose homeostasis and insulin secretion. The study demonstrated that administration of N-Oleoyl-L-alanine in diabetic mouse models significantly improved glucose tolerance and reduced insulin resistance, suggesting its potential as a novel therapeutic agent for type 2 diabetes. The researchers employed a combination of molecular docking simulations, in vitro binding assays, and in vivo metabolic studies to validate its mechanism of action, highlighting its specificity for GPR119 over other related receptors.

In the context of neuroinflammation, a 2024 study in Cell Reports explored the anti-inflammatory effects of N-Oleoyl-L-alanine in microglial cells. The researchers found that this compound suppressed the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by inhibiting the NF-κB pathway. Furthermore, in a mouse model of Parkinson’s disease, N-Oleoyl-L-alanine treatment attenuated dopaminergic neuron loss and improved motor function, suggesting its neuroprotective potential. These findings underscore its dual role as both a metabolic modulator and an anti-inflammatory agent.

From a chemical perspective, the stability and bioavailability of N-Oleoyl-L-alanine have been optimized through structural modifications. A recent Journal of Medicinal Chemistry (2024) article reported the synthesis of analogs with enhanced pharmacokinetic properties, including increased plasma half-life and tissue penetration. One such analog, featuring a cyclopropyl modification at the oleoyl chain, exhibited superior efficacy in preclinical models of metabolic syndrome without detectable toxicity, paving the way for clinical translation.

Despite these advances, challenges remain in understanding the full spectrum of N-Oleoyl-L-alanine’s biological targets and long-term safety profile. Ongoing research aims to elucidate its interactions with additional GPCRs (e.g., GPR55) and its role in lipid metabolism. Collaborative efforts between academia and industry are expected to accelerate the development of N-Oleoyl-L-alanine-based therapeutics, particularly for metabolic and neurodegenerative diseases.

In conclusion, N-Oleoyl-L-alanine (CAS: 745733-78-2) represents a multifaceted bioactive compound with significant therapeutic potential. Its ability to modulate metabolic and inflammatory pathways positions it as a valuable scaffold for drug discovery. Future studies should focus on clinical validation and the exploration of synergistic combinations with existing therapies to maximize its therapeutic impact.